(E)-3-(3-(p-tolyl)acryloyl)-2H-chromen-2-one

• IUPAC Name: 3-[(E)-3-(4-methylphenyl)prop-2-enoyl]chromen-2-one
• InChI: InChI=1S/C19H14O3/c1-13-6-8-14(9-7-13)10-11-17(20)16-12-15-4-2-3-5-18(15)22-19(16)21/h2-12H,1H3/b11-10+
• InChI Key: AATSBMDVPMQDEG-ZHACJKMWSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CC(=O)C2=CC3=CC=CC=C3OC2=O
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/C(=O)C2=CC3=CC=CC=C3OC2=O
• Molecular Formula: C19H14O3
• Molecular Weight: 290.3 g/mol

Description

(E)-3-(3-(p-tolyl)acryloyl)-2H-chromen-2-one is a chemical compound that belongs to the class of coumarin derivatives. It has gained significant interest in the scientific community due to its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science.

Scientific Research Applications

Antioxidant Activity

(E)-3-(3-(p-tolyl)acryloyl)-2H-chromen-2-one and its derivatives have been synthesized and characterized for their antioxidant activity. Studies demonstrated that these compounds exhibit significant antiradical activity, particularly effective against the DPPH radical, supporting their potential as antioxidants (Shatokhin et al., 2021).

Antimicrobial Activity

These compounds have been investigated for their antimicrobial properties. For instance, enaminone-based heterocyclic compounds synthesized from these derivatives showed high antimicrobial activity, highlighting their potential use in combating microbial infections (Azab et al., 2016).

Detection and Sensing Applications

Some derivatives of (E)-3-(3-(p-tolyl)acryloyl)-2H-chromen-2-one have been utilized as fluorescent probes. For example, a derivative was synthesized and studied as a turn-on fluorescent probe for sensing SO2 derivatives in cationic micellar media, proving its effectiveness in detecting bisulfite in real samples like dry white wine and in bioimaging (Gómez et al., 2018).

Anticancer Activity

These compounds have also been explored for their anticancer activity. For instance, a study synthesized and tested a coumarin-based chalcone derivative for its anticancer properties against breast and cervix cancer cell lines, using MTT assay for efficacy evaluation (Suwito et al., 2018).

Application in Bioimaging

Derivatives of (E)-3-(3-(p-tolyl)acryloyl)-2H-chromen-2-one have been used in the development of fluorescent probes for bioimaging. A study designed a probe for H2S detection in aqueous medium and successfully applied it in cell imaging (Jin et al., 2019).

Potential in Antiplasmodial Activity

A series of 3-cinnamoyl-4-hydroxy-2H-chromen-2-ones, which include (E)-3-(3-(p-tolyl)acryloyl)-2H-chromen-2-one derivatives, were synthesized and screened for antiplasmodial activity. Some compounds in this series showed promise as potential antimalarial agents (Patel et al., 2012).